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Compound of Interest

Compound Name: 2-Piperidineethanol, 1-methyl-

Cat. No.: B118480 Get Quote

Introduction

2-Piperidineethanol, 1-methyl- (CAS No. 533-15-3) is a heterocyclic compound utilized as an

intermediate in the synthesis of pharmaceuticals, such as thioridazine.[1][2] Its purity is critical

for the successful synthesis of downstream products and for ensuring the final drug product's

safety and efficacy. Distillation is a primary method for the purification of this compound. Given

its boiling point characteristics, vacuum distillation is the preferred technique to prevent thermal

degradation and to achieve a high degree of purity. This document provides a detailed protocol

for the purification of 2-Piperidineethanol, 1-methyl- via vacuum distillation.

Physicochemical Properties

A summary of the key physical and chemical properties of 2-Piperidineethanol, 1-methyl- is
presented in the table below. This data is essential for designing and executing an effective

distillation protocol.
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Property Value

CAS Number 533-15-3[1][2][3][4]

Molecular Formula C8H17NO[1][2][3]

Molecular Weight 143.23 g/mol [1][2][3]

Boiling Point 82-84 °C at 19 Torr[1][2]

115 °C at 2.7 Torr[4]

Density 0.98 g/cm³ (at 20 °C)[1][2]

Refractive Index 1.48 (at 20 °C)[1][2]

Flash Point 106 °C[1][2]

pH 11.2 (50 g/L in H₂O at 20 °C)[1][2]

Safety and Handling

2-Piperidineethanol, 1-methyl- is classified as harmful and an irritant.[1][2] Appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should

be worn at all times. All handling and distillation procedures should be conducted within a well-

ventilated fume hood. Refer to the Safety Data Sheet (SDS) for comprehensive safety

information before commencing any work.

Experimental Protocol: Vacuum Distillation of 2-
Piperidineethanol, 1-methyl-
Objective:

To purify crude 2-Piperidineethanol, 1-methyl- to a high degree of purity by removing lower

and higher boiling point impurities.

Materials and Equipment:

Crude 2-Piperidineethanol, 1-methyl-
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Round-bottom flask (distilling flask)

Short path distillation head with condenser and collection flask(s)

Thermometer and adapter

Heating mantle with a stirrer

Vacuum pump with a cold trap

Manometer or vacuum gauge

Boiling chips or magnetic stir bar

Glass wool for insulation

Standard laboratory glassware

Procedure:

Apparatus Setup:

Assemble the vacuum distillation apparatus in a fume hood.

Place a magnetic stir bar or boiling chips into the round-bottom flask to ensure smooth

boiling.

Charge the distilling flask with the crude 2-Piperidineethanol, 1-methyl-, filling it to no

more than two-thirds of its volume.

Connect the distilling flask to the short path distillation head.

Place the thermometer in the adapter at the top of the distillation head, ensuring the top of

the bulb is level with the side arm leading to the condenser.

Connect the condenser to a circulating water bath.

Attach the collection flask to the distillation head.
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Connect the vacuum source to the distillation apparatus via a cold trap.

Ensure all joints are properly sealed.

Distillation Process:

Begin stirring the crude material in the distilling flask.

Gradually apply vacuum to the system, reducing the pressure to approximately 19 Torr.

Once the desired pressure is stable, begin to gently heat the distilling flask using the

heating mantle.

Monitor the temperature of the vapor as it rises and equilibrates.

Collect any initial low-boiling fractions in a separate flask and discard them appropriately.

As the temperature approaches the boiling point of 2-Piperidineethanol, 1-methyl- at the

applied pressure (approximately 82-84 °C at 19 Torr), change to a clean collection flask.[1]

[2]

Collect the main fraction, maintaining a steady distillation rate by carefully controlling the

heat input.

Once the main fraction has been collected, or if the temperature begins to rise

significantly, indicating the presence of higher-boiling impurities, stop the distillation.

Shutdown Procedure:

Turn off the heating mantle and allow the system to cool.

Slowly and carefully release the vacuum.

Once the system is at atmospheric pressure, dismantle the apparatus.

The purified 2-Piperidineethanol, 1-methyl- in the collection flask should be a clear

liquid.

Product Analysis:
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The purity of the distilled 2-Piperidineethanol, 1-methyl- can be assessed using techniques

such as Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy.

Diagrams
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Caption: Workflow for the purification of 2-Piperidineethanol, 1-methyl- by vacuum distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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